3-(6-Bromopyridin-3-YL)oxetan-3-amine

• Molecular Formula: C8H9BrN2O
• Molecular Weight: 229.07 g/mol
• IUPAC Name: 3-(6-bromopyridin-3-yl)oxetan-3-amine
• InChI: InChI=1S/C8H9BrN2O/c9-7-2-1-6(3-11-7)8(10)4-12-5-8/h1-3H,4-5,10H2
• InChI Key: JCQJBWHJRICCBY-UHFFFAOYSA-N
• Canonical SMILES: C1C(CO1)(C2=CN=C(C=C2)Br)N

Description

3-(6-Bromopyridin-3-YL)oxetan-3-amine is a bicyclic organic compound featuring an oxetane ring fused to a brominated pyridine moiety. The bromine atom at the 6-position of the pyridine ring enhances its utility as a versatile intermediate in medicinal chemistry, particularly in Suzuki-Miyaura cross-coupling reactions for constructing complex aryl-aryl bonds . The oxetane ring contributes to improved solubility and metabolic stability compared to traditional aromatic systems, making it valuable in drug discovery .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(6-Bromopyridin-3-YL)oxetan-3-amine typically involves the following

Comparison with Similar Compounds

Analysis :

• The bromopyridine moiety in the target compound provides distinct electronic properties (e.g., electron-withdrawing effect) compared to bromophenyl derivatives, influencing reactivity in cross-coupling reactions .
• Methyl-substituted analogues exhibit lower molecular weight and improved solubility, favoring fragment libraries in early-stage drug discovery .

Analogues with Heterocyclic Replacements

Compound Name	Key Structural Difference	Molecular Formula	Molecular Weight	Key Properties/Applications	Reference
3-(6-Bromopyridin-3-YL)oxetan-3-amine	Pyridine-oxetane fusion	C₈H₉BrN₂O	229.08 g/mol	Versatile cross-coupling substrate
(6-Bromo-pyridazin-3-yl)-cyclopropyl-amine	Pyridazine ring with cyclopropyl amine	C₇H₉BrN₃	215.07 g/mol	Nucleic acid mimetics; kinase inhibitors
3-(6-Bromopyridin-3-yl)oxazolidin-2-one	Oxazolidinone ring (vs. oxetane)	C₈H₇BrN₂O₂	243.06 g/mol	Antibacterial scaffold; conformational rigidity

Analysis :

• Replacement of oxetane with oxazolidinone introduces a carbonyl group, increasing hydrogen-bonding capacity and rigidity, which is critical for antibacterial activity .
• Pyridazine derivatives (e.g., cyclopropyl-amine analogues) offer distinct electronic profiles for targeting enzymes like kinases .

Reactivity in Cross-Coupling

• The bromine atom in the target compound enables efficient Suzuki-Miyaura couplings with boronic acids, a feature less effective in chlorinated or methylated analogues due to reduced leaving-group ability .